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Compound of Interest

Compound Name:
3-(3-Bromo-4-

methoxyphenyl)propanoic acid

Cat. No.: B173008 Get Quote

An In-depth Technical Guide on the Safety and Handling of 3-(3-Bromo-4-
methoxyphenyl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and relevant

biological context for 3-(3-Bromo-4-methoxyphenyl)propanoic acid. The information is

intended to ensure safe laboratory practices and to provide a foundation for further research

and development.
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Property Value Source

Molecular Formula C₁₀H₁₁BrO₃ [1]

Molecular Weight 259.097 g/mol [1]

Appearance
White to off-white solid (based

on similar compounds)
[2]

Boiling Point 344.9°C at 760 mmHg [1]

Density 1.515 g/cm³ [1]

Melting Point

98-100 °C (for the related

compound 3-(4-

Methoxyphenyl)propionic acid)

Storage Temperature
Store in a cool, dry, well-

ventilated place
[3][4]

Hazard Identification and GHS Classification
Based on data for structurally similar compounds, 3-(3-Bromo-4-methoxyphenyl)propanoic
acid should be handled as a hazardous substance. The following GHS classifications are likely

applicable.

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin Irritation ❗ Warning
H315: Causes skin

irritation[5][6][7][8]

Eye Irritation ❗ Warning

H319: Causes serious

eye irritation[3][5][6][7]

[8]

Specific target organ

toxicity — single

exposure (Respiratory

system)

❗ Warning

H335: May cause

respiratory irritation[5]

[7][8]
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Precautionary Statements: P261, P264, P271, P280, P302+P352, P304+P340,

P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.[5][6][8]

Safety and Handling
A systematic approach is critical for handling this compound to minimize exposure and ensure

a safe laboratory environment.
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General Workflow for Safe Handling

Preparation

Handling

Post-Handling

Verify fume hood function

Gather all necessary PPE

Locate eyewash station and safety shower

Weigh and transfer compound within fume hood

Handle gently to minimize dust generation

Keep container covered during dissolution

Clean and decontaminate work area

Dispose of waste in labeled hazardous waste container

Wash hands thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical compounds.
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Exposure Controls and Personal Protective Equipment
(PPE)
A multi-layered approach to PPE is crucial to minimize exposure.[9]

PPE Category Recommended Protection Specifications

Eyes/Face Safety Goggles, Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[9][10] A face

shield is recommended for

splash hazards.[9][11]

Skin/Body
Laboratory Coat, Chemical-

Resistant Apron

Wear a lab coat and

appropriate protective clothing

to prevent skin exposure.[9]

[12] For tasks with a higher risk

of splashing, a chemical-

resistant apron should be

worn.[9][13]

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[13] Inspect

gloves for any signs of

degradation or punctures

before use.[13]

Respiratory Fume Hood or Respirator

All handling should be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors.[3]

[13] If a fume hood is not

available, use a NIOSH-

approved respirator.[13]
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Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[9][12] Store away from

incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[3][14]

Accidental Release Measures
For spills, wear appropriate PPE, scoop up solid material or absorb liquid, and place it into a

suitable container for disposal.[3][4] Ventilate the area and wash the spill site after material

pickup is complete.[3] Avoid generating dust.[5][10] Do not let the product enter drains.[5]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[9][15] Seek medical

attention.[5][9][15]

Skin Contact

Immediately wash the affected area with soap

and water.[15] Remove all contaminated

clothing.[5][12] If skin irritation occurs, get

medical advice/attention.[5]

Inhalation

Move the exposed person to fresh air at once.

[15] If breathing is difficult, give oxygen.[15][16]

If not breathing, give artificial respiration.[15][16]

Call a poison center or doctor if you feel unwell.

[5][8]

Ingestion

Do NOT induce vomiting.[9][17] If conscious and

alert, give two glasses of water.[5][16] Seek

medical attention.[9][12][15]

Fire Fighting Measures
Use water spray, dry chemical, foam, or carbon dioxide as extinguishing media.[12][14] For

larger fires, use water spray or alcohol-resistant foam.[12] In case of fire, irritating gases,
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carbon monoxide, and carbon dioxide can be released.[10][12] Firefighters should wear self-

contained breathing apparatus and full protective gear.[10][12][16]

Toxicological Information
The toxicological properties of 3-(3-Bromo-4-methoxyphenyl)propanoic acid have not been

fully investigated.[3] However, based on data from similar compounds, it may cause skin, eye,

and respiratory tract irritation.[3][5][9] Overexposure may result in redness, pain, or severe eye

damage, as well as skin inflammation characterized by itching, scaling, or blistering.[8] No

classification data on the carcinogenic properties of this material is available from the EPA,

IARC, NTP, OSHA, or ACGIH.[12][14]

Experimental Protocols
Representative Synthesis of a Bromo-Methoxyphenyl
Derivative
The following is a general procedure for the synthesis of a bromo-methoxyphenyl derivative,

adapted from protocols for similar compounds.
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General Synthesis Workflow

Reaction Setup

Reaction Progress

Work-up and Purification

Charge flask with starting material and solvent

Add base (e.g., K₂CO₃)

Slowly add alkylating or acylating agent

Heat mixture to reflux

Monitor progress with TLC

Cool to room temperature and filter solids

Perform aqueous work-up (e.g., acid wash)

Dry organic layer (e.g., Na₂SO₄)

Evaporate solvent under reduced pressure

Purify crude product (e.g., recrystallization)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of chemical derivatives.
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Materials:

A suitable starting material (e.g., a hydroxy-substituted phenylpropanoic acid).[2]

An alkylating or acylating agent (e.g., benzyl bromide).[2]

A base (e.g., anhydrous potassium carbonate).[2]

Anhydrous solvent (e.g., acetone).[2]

Standard glassware for reaction, extraction, and filtration.[2]

Procedure:

Reaction Setup: In a round-bottom flask, combine the starting material, anhydrous solvent,

and base.[2]

Addition of Reagent: Slowly add the alkylating or acylating agent to the mixture.[2]

Reaction: Heat the mixture to reflux and monitor the reaction's progress using Thin Layer

Chromatography (TLC).[2]

Work-up: Once the reaction is complete, cool the mixture to room temperature and filter any

solids. The filtrate is then subjected to an aqueous work-up, which may include washing with

acid, water, and brine.[2]

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and

evaporate the solvent under reduced pressure. The crude product can then be purified by

recrystallization from a suitable solvent system.[2]

In Vitro Anticancer Activity Assay (MTT Assay)
The cytotoxic activity of synthesized compounds is often evaluated using the MTT assay.[18]

Cell Culture: Plate cancer cells in a 96-well plate and incubate to allow for cell attachment.

Compound Treatment: Treat the cells with various concentrations of the test compound and

incubate for a specified period (e.g., 48-72 hours).
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MTT Addition: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals by metabolically active cells.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

using a microplate reader. The absorbance is proportional to the number of viable cells.

Biological Activity and Signaling Pathways
While specific data for 3-(3-Bromo-4-methoxyphenyl)propanoic acid is limited, structurally

related bromo-methoxyphenyl derivatives have shown potential as anticancer and antimicrobial

agents.[18] Additionally, other propanoic acid derivatives have been identified as GPR40

agonists, which are involved in glucose tolerance.[19]

One area of interest for brominated chalcones, which share some structural similarities, is the

inhibition of the JAK/STAT signaling pathway.[20][21] This pathway is crucial for cytokine

signaling, and its constitutive activation is found in numerous cancers.[20][21]
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Simplified JAK/STAT Signaling Pathway
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Caption: A simplified diagram of the JAK/STAT signaling pathway.
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This guide is intended for informational purposes only and should not be used as a substitute

for a formal Safety Data Sheet (SDS) or professional safety training. Always consult the most

up-to-date SDS for any chemical before use and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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